Cas no 81842-17-3 (3-Cyclohexen-1-one, 4-(3-methyl-2-butenyl)-)
81842-17-3 structure
Product Name:3-Cyclohexen-1-one, 4-(3-methyl-2-butenyl)-
CAS No:81842-17-3
MF:C11H16O
MW:164.244143486023
CID:702825
PubChem ID:13213623
Update Time:2025-04-19
3-Cyclohexen-1-one, 4-(3-methyl-2-butenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexen-1-one, 4-(3-methyl-2-butenyl)-
- 4-(3-methylbut-2-enyl)cyclohex-3-en-1-one
- 4-(3-methyl-but-2-enyl)-cyclohex-3-en-1-one
- 4-(3-methyl-2-butenyl)-3-cyclohexen-1-one
- DTXSID60528538
- 4-(3-Methylbut-2-en-1-yl)cyclohex-3-en-1-one
- 81842-17-3
-
- Inchi： 1S/C11H16O/c1-9(2)3-4-10-5-7-11(12)8-6-10/h3,5H,4,6-8H2,1-2H3
- InChI Key： MOIJEMDQURAQSW-UHFFFAOYSA-N
- SMILES： O=C1CC=C(C/C=C(\C)/C)CC1
Computed Properties
- Exact Mass: 164.120115130g/mol
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1Ų
3-Cyclohexen-1-one, 4-(3-methyl-2-butenyl)- Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
81842-17-3 (3-Cyclohexen-1-one, 4-(3-methyl-2-butenyl)-) Related Products
- 768-50-3(1-(cyclohex-1-en-1-yl)propan-2-one)
- 31883-98-4(3-methylcyclohex-3-en-1-one)
- 5259-65-4(4-Methyl-3-cyclohexen-1-one (contain up to 10% 4-methyl cyclohexanone))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent